Cas no 1261944-29-9 (3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol)

• Product Name: 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol
• CAS No: 1261944-29-9
• MF: C₁₂H₈F₂O₂
• MW: 222.187530517578
• MDL: MFCD18313656
• CID: 2765088
• PubChem ID: 53219340
• Update Time: 2025-05-26

3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261944-29-9
• 2',4-Difluoro[1,1'-biphenyl]-2,4'-diol
• DTXSID90684191
• LAC94429
• SCHEMBL26111049
• EN300-11735892
• MFCD18313656
• 2',4-Difluoro-[1,1'-biphenyl]-2,4'-diol
• 3-FLUORO-4-(4-FLUORO-2-HYDROXYPHENYL)PHENOL
• 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol

• MDL： MFCD18313656
• Inchi： 1S/C12H8F2O2/c13-7-1-3-10(12(16)5-7)9-4-2-8(15)6-11(9)14/h1-6,15-16H
• InChI Key： QNINLSPZGNERJH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1O)F)O

Computed Properties

• Exact Mass: 222.04923582Da
• Monoisotopic Mass: 222.04923582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol

Introduction to 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261944-29-9)

3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, with the CAS number 1261944-29-9, is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes two fluorine atoms and a hydroxyl group, making it a versatile candidate for various research and development activities.

The chemical formula of 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol is C₁₃H₉F₂O₂. Its molecular weight is approximately 237.20 g/mol. The compound is a white to off-white solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These physical properties make it suitable for use in various laboratory settings and industrial processes.

In the context of pharmaceutical research, 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol has shown promising potential as a lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol have also been extensively investigated. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative stress. These findings suggest that 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol could be a valuable candidate for the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Beyond its biological activities, the synthetic routes to produce 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol have been optimized to improve yield and reduce costs. A notable synthetic method involves the reaction of 4-fluorophenol with 3,5-difluorobenzaldehyde followed by a reduction step. This method has been reported to yield high purity products with minimal side reactions, making it suitable for large-scale production.

In addition to its pharmaceutical applications, 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol has also found use in the chemical industry as an intermediate in the synthesis of other compounds. Its unique structure makes it an excellent building block for constructing more complex molecules with diverse functionalities. For example, it can be used in the synthesis of fluorescent dyes and polymers with enhanced optical properties.

The safety profile of 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol has been extensively evaluated. Toxicity studies have shown that it is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory and industrial settings.

In conclusion, 3-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261944-29-9) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and chemical industries. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments and chemical processes.